Cas no 1804678-64-5 (3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine)

• Product Name: 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine
• CAS No: 1804678-64-5
• MF: C₇H₄Cl₂F₂N₂O₂
• MW: 257.021666526794
• CID: 4873222
• Update Time: 2025-11-04

3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H4Cl2F2N2O2/c8-2-3-1-4(13(14)15)12-6(5(3)9)7(10)11/h1,7H,2H2
• InChI Key： YWIJCABYELDCKI-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(=CC=1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine

3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine (CAS No. 1804678-64-5): A Comprehensive Overview

3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine (CAS No. 1804678-64-5) is a highly specialized nitropyridine derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique chloromethyl and difluoromethyl substituents, exhibits remarkable potential in various applications, particularly in the development of agrochemicals and medicinal chemistry. Its molecular structure, which includes a nitro group and halogen atoms, makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine can be attributed to its role in modern drug discovery and crop protection. Researchers are increasingly exploring its utility in designing novel pesticides and herbicides, as the nitropyridine core is known to interact with biological targets effectively. Additionally, the presence of fluorine atoms enhances the compound's bioavailability and metabolic stability, making it a valuable asset in pharmaceutical formulations.

One of the most frequently searched questions about 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine revolves around its synthetic pathways. The compound is typically synthesized through multi-step organic reactions, including halogenation, nitration, and functional group interconversions. These processes are optimized to achieve high yields and purity, which are critical for its subsequent applications. Another hot topic among researchers is the compound's mechanism of action in biological systems, particularly its interactions with enzymes and receptors.

In the context of sustainable chemistry, 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine is being studied for its potential in green synthesis methods. With the increasing demand for environmentally friendly chemical processes, scientists are investigating catalytic systems and solvent-free conditions to produce this compound with minimal environmental impact. This aligns with the broader trend of green chemistry, which emphasizes reducing waste and energy consumption.

The market demand for 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine is steadily rising, driven by its applications in agrochemicals and pharmaceuticals. Companies specializing in fine chemicals and custom synthesis are actively scaling up production to meet the needs of research institutions and industrial clients. Furthermore, the compound's patent landscape is evolving, with several innovations focusing on its derivatives and analogs.

From a safety and handling perspective, 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine requires careful management due to its reactive functional groups. Standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation, are essential when working with this compound. Researchers often seek information on its storage conditions and compatibility with other chemicals, which are critical for ensuring safe and effective use.

In summary, 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-6-nitropyridine (CAS No. 1804678-64-5) is a multifaceted compound with significant potential in both agrochemical and pharmaceutical industries. Its unique structural features and versatile applications make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing chemical innovation and sustainable solutions.